Cas no 2639443-33-5 (ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate)

• Product Name: ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate
• CAS No: 2639443-33-5
• MF: C₁₂H₁₅BrN₂O₄
• MW: 331.162502527237
• CID: 5664309
• PubChem ID: 165899712
• Update Time: 2025-10-29

ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(5-bromo-2-nitrophenyl)amino]-2-methylpropanoate
• EN300-27724022
• 2639443-33-5
• ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate

• Inchi： 1S/C12H15BrN2O4/c1-4-19-11(16)12(2,3)14-9-7-8(13)5-6-10(9)15(17)18/h5-7,14H,4H2,1-3H3
• InChI Key： CDVDTKLZNOUPFG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)NC(C(=O)OCC)(C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 330.02152g/mol
• Monoisotopic Mass: 330.02152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.2Ų

Additional information on ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate

Introduction to Ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate (CAS No: 2639443-33-5)

Ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate, identified by its CAS number 2639443-33-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential applications in various biochemical pathways, making it a subject of intense study among researchers aiming to develop novel therapeutic agents.

The molecular structure of ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate is characterized by a combination of aromatic and aliphatic moieties, which contribute to its unique chemical properties. The presence of a bromine substituent at the 5-position of the nitrophenyl ring enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry. Furthermore, the amino group and the ester functionality provide additional sites for chemical modification, enabling the development of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing nitroaromatic and brominated phenyl groups. These structural motifs are frequently found in biologically active molecules and have been implicated in various therapeutic mechanisms. For instance, nitroaromatic compounds have shown promise as antitumor agents due to their ability to induce oxidative stress in cancer cells. Similarly, brominated phenols are known for their antimicrobial and anti-inflammatory properties.

Ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate has been studied in the context of developing novel antibiotics and antiviral drugs. The nitro group can be reduced to an amine, which can then be further functionalized to produce complex molecules with enhanced binding affinity to biological targets. This versatility makes it a valuable building block for medicinal chemists seeking to design new generations of therapeutic agents.

The synthesis of ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate involves multi-step organic reactions, typically starting from commercially available precursors such as 5-bromo-2-nitrobenzaldehyde. The reaction sequence often includes condensation reactions followed by reduction and esterification steps. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to improve yield and purity.

The compound's solubility profile and stability under various conditions are critical factors that influence its utility in pharmaceutical applications. Ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate typically exhibits moderate solubility in organic solvents, which facilitates its use in solution-based synthetic protocols. However, its stability must be carefully managed to prevent degradation, especially during storage and handling.

In academic research, ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate has been utilized as a key intermediate in the synthesis of more complex molecules with potential therapeutic benefits. For example, researchers have explored its use in generating novel kinase inhibitors by incorporating it into peptidomimetic structures. These inhibitors target specific enzymes involved in cancer progression and have shown preclinical efficacy in model systems.

The compound's role in drug discovery extends beyond oncology. It has also been investigated for its potential antimicrobial properties, particularly against drug-resistant strains of bacteria. The combination of the bromine and nitro groups enhances its interaction with bacterial enzymes, disrupting essential metabolic pathways and leading to cell death.

The development of new analytical methods for characterizing ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate is an ongoing area of research. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm structural integrity and purity. These methods are crucial for ensuring that the compound meets the stringent requirements for use in pharmaceutical applications.

The future prospects for ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate remain promising as new synthetic strategies continue to emerge. Advances in computational chemistry and artificial intelligence are enabling researchers to predict the biological activity of molecules with greater accuracy before they are synthesized in the lab. This approach accelerates the drug discovery process by identifying promising candidates more efficiently.

In conclusion, ethyl 2-(5-bromo-2-nitrophenyl)amino-2-methylpropanoate, with its CAS number < strong >2639443-33-5 strong>, represents a significant advancement in the field of medicinal chemistry. Its unique structural features make it a versatile intermediate for developing novel therapeutic agents with applications ranging from oncology to antimicrobial treatments. As research continues to uncover new possibilities for this compound, its importance in pharmaceutical innovation is likely to grow even further.